Cas no 2680719-36-0 (tert-butyl N-(7-sulfamoylnaphthalen-1-yl)carbamate)

• Product Name: tert-butyl N-(7-sulfamoylnaphthalen-1-yl)carbamate
• CAS No: 2680719-36-0
• MF: C₁₅H₁₈N₂O₄S
• MW: 322.379422664642
• CID: 6218144
• PubChem ID: 165930480
• Update Time: 2025-11-01

tert-butyl N-(7-sulfamoylnaphthalen-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680719-36-0
• tert-butyl N-(7-sulfamoylnaphthalen-1-yl)carbamate
• EN300-28294265

• Inchi： 1S/C15H18N2O4S/c1-15(2,3)21-14(18)17-13-6-4-5-10-7-8-11(9-12(10)13)22(16,19)20/h4-9H,1-3H3,(H,17,18)(H2,16,19,20)
• InChI Key： VBQILDBAZDWZLH-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=CC=CC(=C2C=1)NC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 322.09872823g/mol
• Monoisotopic Mass: 322.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-(7-sulfamoylnaphthalen-1-yl)carbamate

Comprehensive Overview of tert-butyl N-(7-sulfamoylnaphthalen-1-yl)carbamate (CAS No. 2680719-36-0)

The compound tert-butyl N-(7-sulfamoylnaphthalen-1-yl)carbamate (CAS No. 2680719-36-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a sulfamoyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the key reasons for the growing interest in tert-butyl N-(7-sulfamoylnaphthalen-1-yl)carbamate is its role as a building block in medicinal chemistry. The sulfamoyl functional group is known for its ability to interact with biological targets, making it a common feature in many FDA-approved drugs. Coupled with the tert-butyl carbamate group, which enhances stability and bioavailability, this compound is a promising candidate for further development. Recent studies have explored its utility in creating inhibitors for carbonic anhydrases, a class of enzymes linked to conditions like glaucoma and epilepsy.

In the context of current trends, the demand for high-purity chemical intermediates like tert-butyl N-(7-sulfamoylnaphthalen-1-yl)carbamate has surged due to advancements in precision medicine and personalized therapeutics. Researchers and pharmaceutical companies are increasingly focusing on small-molecule drugs, where such intermediates play a pivotal role. Additionally, the rise of AI-driven drug discovery has accelerated the identification of novel applications for this compound, as computational models predict its interactions with biological targets more efficiently.

From a synthetic chemistry perspective, the preparation of tert-butyl N-(7-sulfamoylnaphthalen-1-yl)carbamate involves multi-step reactions, often starting from naphthalene derivatives. The introduction of the sulfamoyl group typically requires careful control of reaction conditions to avoid side products. This complexity underscores the importance of process optimization and quality control in its production, topics frequently searched by chemists and industry professionals.

Another area of interest is the compound's potential in green chemistry applications. With increasing emphasis on sustainable synthesis, researchers are exploring eco-friendly methods to produce tert-butyl N-(7-sulfamoylnaphthalen-1-yl)carbamate. Techniques such as catalytic reduction and solvent-free reactions are being investigated to minimize environmental impact. This aligns with broader industry trends, as evidenced by the rising popularity of search terms like "green synthesis of sulfonamides" and "sustainable pharmaceutical intermediates."

In summary, tert-butyl N-(7-sulfamoylnaphthalen-1-yl)carbamate (CAS No. 2680719-36-0) represents a versatile and valuable compound in modern chemical and pharmaceutical research. Its unique structural features, combined with its potential applications in drug discovery and sustainable chemistry, make it a subject of ongoing investigation. As the field evolves, this compound is likely to remain at the forefront of innovation, addressing both scientific challenges and industry demands.